Cas no 1105213-53-3 (2-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-6-fluorobenzohydrazide)

• Product Name: 2-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-6-fluorobenzohydrazide
• CAS No: 1105213-53-3
• MF: C₂₀H₁₄Cl₂FN₃O₃
• MW: 434.247866153717
• CID: 5450210
• Update Time: 2025-06-15

2-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-6-fluorobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chloro-6-fluorobenzoyl)-1-[(4-chlorophenyl)methyl]-6-oxopyridine-3-carbohydrazide
• 2-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-6-fluorobenzohydrazide

• Inchi： 1S/C20H14Cl2FN3O3/c21-14-7-4-12(5-8-14)10-26-11-13(6-9-17(26)27)19(28)24-25-20(29)18-15(22)2-1-3-16(18)23/h1-9,11H,10H2,(H,24,28)(H,25,29)
• InChI Key： AOMCADLSXXCCNV-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=C(Cl)C=C2)C(=O)C=CC=1C(NNC(=O)C1=C(F)C=CC=C1Cl)=O

Additional information on 2-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-6-fluorobenzohydrazide

Comprehensive Analysis of 2-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-6-fluorobenzohydrazide (CAS No. 1105213-53-3)

2-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-6-fluorobenzohydrazide (CAS No. 1105213-53-3) is a specialized organic compound with a complex molecular structure. This compound belongs to the class of benzohydrazide derivatives, which are widely studied for their potential applications in medicinal chemistry and material science. The presence of multiple functional groups, including chloro, fluoro, and carbonyl moieties, makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for pyridine-based compounds and hydrazide derivatives has surged due to their relevance in drug discovery and agrochemical research. Researchers are particularly interested in compounds like 2-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-6-fluorobenzohydrazide because of their potential bioactivity. For instance, similar structures have shown promise as enzyme inhibitors or antimicrobial agents, aligning with the growing focus on combating antibiotic resistance.

The synthesis of CAS No. 1105213-53-3 involves multi-step organic reactions, often starting from commercially available precursors like 4-chlorobenzyl chloride and 6-fluorobenzohydrazide. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods are critical for ensuring reproducibility in pharmaceutical and industrial applications.

From an industrial perspective, 2-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-6-fluorobenzohydrazide is often explored for its role in crop protection formulations. With the increasing global emphasis on sustainable agriculture, compounds like this are being evaluated for their efficacy against plant pathogens while minimizing environmental impact. This aligns with the broader trend of green chemistry and eco-friendly pesticides.

Another area of interest is the compound's potential in material science. Its unique structure could contribute to the development of advanced polymers or coating materials with enhanced thermal stability or corrosion resistance. Such applications are highly sought after in industries like automotive and aerospace, where performance under extreme conditions is paramount.

For researchers and manufacturers, understanding the physicochemical properties of CAS No. 1105213-53-3 is essential. Parameters such as solubility, melting point, and stability under various conditions are critical for its practical use. Additionally, regulatory compliance and safety data must be thoroughly documented to meet global standards, especially in markets like the EU and North America.

In summary, 2-chloro-N'-{1-[(4-chlorophenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carbonyl}-6-fluorobenzohydrazide represents a fascinating subject of study across multiple disciplines. Its versatility and potential applications in pharmaceuticals, agriculture, and materials engineering make it a compound of significant interest. As research continues, its role in addressing contemporary challenges like drug development and sustainable technology will likely expand further.